![molecular formula C6H8N2O3 B1236517 (S)-3-(4-oxo-4,5-dihydro-1H-imidazol-5-yl)propanoic acid](/img/structure/B1236517.png)
(S)-3-(4-oxo-4,5-dihydro-1H-imidazol-5-yl)propanoic acid
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Overview
Description
(S)-3-(4-oxo-4,5-dihydro-1H-imidazol-5-yl)propanoic acid is a member of imidazoles. It is a conjugate acid of a 5-(2-carboxylatoethyl)-4-oxo-4,5-dihydro-1H-imidazol-5-ide.
Scientific Research Applications
1. Crystallography and Molecular Structure
- (S)-2-Hydroxy-3-(1H-imidazol-5-yl)propanoic acid hydrate : This compound, closely related to the one , has a zwitterionic structure with intermolecular hydrogen bonds, useful in studying molecular interactions and crystal structures (Okabe & Adachi, 1999).
2. Synthesis and Transformation
- Synthesis of 1H-imidazole 3-oxides : Research on creating new optically active 1H-imidazole 3-oxides demonstrates the versatility of similar imidazole compounds in synthesizing diverse chemical structures (Jasiński et al., 2008).
- Bis[2-hydroxy-3-(1H-imidazol-4-yl)propionato]cobalt(II) : Another closely related compound, used in coordination chemistry, shows potential in creating complex molecular frameworks (Okabe & Adachi, 1999).
3. Anticancer and Antimicrobial Activity
- Thiazolone derivatives study : Compounds with structural similarity to (S)-3-(4-oxo-4,5-dihydro-1H-imidazol-5-yl)propanoic acid have been examined for their anticancer and antimicrobial potentials, showcasing the therapeutic possibilities of such structures (Pansare et al., 2019).
4. Biochemical Analysis and Detection
- Gas chromatographic methods : Derivatives of imidazolinone, similar in structure, have been used to develop efficient gas chromatographic methods for the analysis of herbicides, indicating applications in analytical chemistry (Anisuzzaman et al., 2000).
Properties
Molecular Formula |
C6H8N2O3 |
---|---|
Molecular Weight |
156.14 g/mol |
IUPAC Name |
3-[(4S)-5-oxo-1,4-dihydroimidazol-4-yl]propanoic acid |
InChI |
InChI=1S/C6H8N2O3/c9-5(10)2-1-4-6(11)8-3-7-4/h3-4H,1-2H2,(H,9,10)(H,7,8,11)/t4-/m0/s1 |
InChI Key |
HEXMLHKQVUFYME-BYPYZUCNSA-N |
Isomeric SMILES |
C1=N[C@H](C(=O)N1)CCC(=O)O |
SMILES |
C1=NC(C(=O)N1)CCC(=O)O |
Canonical SMILES |
C1=NC(C(=O)N1)CCC(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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